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Compound of Interest

Compound Name: Disperse orange 80

Cat. No.: B15138760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Disperse Orange 80
Disperse Orange 80 is a monoazo disperse dye characterized by its red-light orange hue.[1]

As a member of the disperse dye class, it is a non-ionic molecule with low water solubility,

designed primarily for coloring hydrophobic synthetic fibers like polyester.[2] Its chemical

formula is C₂₀H₂₀N₆O₃, and it has a molecular weight of 392.41 g/mol .[1] The molecule's

structure and non-ionic nature are key to its application in textile dyeing, where it forms a fine

dispersion in an aqueous dyebath and migrates into the fiber upon heating.[3][4][5] Beyond

textiles, disperse dyes are also utilized in functional textile processing and as tools in various

biological experiments.[6] Understanding the solubility of Disperse Orange 80 in organic

solvents is crucial for its application in research and development, including for in vitro studies

where it has been observed to induce DNA damage and apoptosis in certain cell lines.

Importance of Solubility in Research Applications
The solubility of a compound is a critical parameter in a multitude of scientific disciplines. For

researchers and drug development professionals, precise solubility data is essential for:

Stock Solution Preparation: Accurate preparation of stock solutions is fundamental for

ensuring the reliability and reproducibility of experimental results. Knowing the solubility limit

prevents the use of supersaturated or incompletely dissolved solutions.
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Assay Development: In biological assays, the test compound must remain in solution under

the experimental conditions to ensure accurate measurement of its activity. Poor solubility

can lead to compound precipitation and erroneous results.

Formulation Development: For any potential therapeutic application, understanding a

compound's solubility in various solvents and solvent systems is a prerequisite for

developing stable and effective formulations.

Toxicology Studies: Consistent and known concentrations of a substance are required for

accurate toxicological assessments.

Given the hydrophobic nature of disperse dyes, organic solvents such as dimethyl sulfoxide

(DMSO) and ethanol are commonly used to dissolve them for experimental purposes. DMSO is

a powerful polar aprotic solvent capable of dissolving a wide range of nonpolar and polar

compounds, while ethanol is a widely used polar protic solvent.

Quantitative Solubility Data
Specific quantitative solubility data for Disperse Orange 80 in DMSO and ethanol is not readily

available in published literature. The following table provides an illustrative structure for

presenting such data once it has been determined experimentally. It is crucial to experimentally

verify these values for any specific application.

Solvent Temperature (°C) Solubility (g/L) Solubility (mg/mL)

Dimethyl Sulfoxide

(DMSO)
25 Illustrative Value Illustrative Value

Ethanol 25 Illustrative Value Illustrative Value

Experimental Protocol: Determination of Solubility
by UV-Vis Spectrophotometry
The following protocol outlines a standard method for determining the solubility of Disperse
Orange 80 in DMSO and ethanol using UV-Vis spectrophotometry, which relies on the Beer-

Lambert Law.
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Materials and Equipment
Disperse Orange 80 powder

Dimethyl sulfoxide (DMSO), analytical grade

Ethanol, analytical grade

Analytical balance

Volumetric flasks

Pipettes

Vortex mixer

Thermostatic shaker/incubator

Centrifuge

Syringe filters (e.g., 0.45 µm)

UV-Vis spectrophotometer

Cuvettes (quartz or appropriate for the solvent and wavelength range)

Experimental Workflow Diagram
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Preparation

Analysis

Calculation

Prepare Stock Solution
(e.g., 1 mg/mL in solvent)

Create Serial Dilutions
(Standard Solutions)

Prepare Saturated Solution
(Excess dye in solvent)

Equilibrate Saturated Solution
(e.g., 24h at 25°C)

Determine λmax
(Scan a standard solution)

Measure Absorbance
of Standards

Generate Calibration Curve
(Absorbance vs. Concentration)

Calculate Concentration
from Calibration Curve

Centrifuge & Filter
Saturated Solution

Measure Absorbance
of Diluted Supernatant

Calculate Final Solubility
(Account for dilution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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